Cas no 27258-17-9 (4-Fluorophenylacetonitrile)
4-Fluorophenylacetonitrile structure
Product Name:4-Fluorophenylacetonitrile
CAS No:27258-17-9
MF:C3H2Cl2N2
MW:136.967378139496
CID:6963602
PubChem ID:519196
Update Time:2025-06-17
4-Fluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 27258-17-9
- 3,4-dichloro-1H-pyrazole
- CHUPRLGXGZETTE-UHFFFAOYSA-N
- SCHEMBL4329176
- SCHEMBL21737656
- 4-Fluorophenylacetonitrile
-
- Inchi： 1S/C3H2Cl2N2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
- InChI Key： CHUPRLGXGZETTE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=NN1)Cl
Computed Properties
- Exact Mass: 135.9595035Da
- Monoisotopic Mass: 135.9595035Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 28.7Ų
4-Fluorophenylacetonitrile Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
27258-17-9 (4-Fluorophenylacetonitrile) Related Products
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